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  4. [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 2-chlorobenzoate
[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 2-chlorobenzoate [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 2-chlorobenzoate
Brand Name: Vulcanchem
CAS No.: 353462-97-2
VCID: VC0433720
InChI: InChI=1S/C23H20ClN3O3S/c1-27-11-10-16-18(12-27)31-22-19(16)21(28)25-20(26-22)13-6-8-14(9-7-13)30-23(29)15-4-2-3-5-17(15)24/h2-9,20,26H,10-12H2,1H3,(H,25,28)
SMILES: CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC=CC=C5Cl
Molecular Formula: C23H20ClN3O3S
Molecular Weight: 453.9g/mol

[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 2-chlorobenzoate

CAS No.: 353462-97-2

Main Products

VCID: VC0433720

Molecular Formula: C23H20ClN3O3S

Molecular Weight: 453.9g/mol

[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 2-chlorobenzoate - 353462-97-2

CAS No. 353462-97-2
Product Name [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 2-chlorobenzoate
Molecular Formula C23H20ClN3O3S
Molecular Weight 453.9g/mol
IUPAC Name [4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 2-chlorobenzoate
Standard InChI InChI=1S/C23H20ClN3O3S/c1-27-11-10-16-18(12-27)31-22-19(16)21(28)25-20(26-22)13-6-8-14(9-7-13)30-23(29)15-4-2-3-5-17(15)24/h2-9,20,26H,10-12H2,1H3,(H,25,28)
Standard InChIKey XCEBCTIYYLOEJT-UHFFFAOYSA-N
SMILES CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC=CC=C5Cl
Canonical SMILES CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC=CC=C5Cl
PubChem Compound 3274720
Last Modified Nov 11 2021
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